Cas no 110382-80-4 (Methyl 2-methoxy-4,6-dimethylbenzoate)

Methyl 2-methoxy-4,6-dimethylbenzoate is a benzoate ester derivative characterized by its methoxy and methyl substituents at the 2, 4, and 6 positions of the aromatic ring. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-donating methoxy and methyl groups, enhance its reactivity in electrophilic aromatic substitution and other transformations. The ester functionality provides versatility for further derivatization. The compound exhibits stability under standard storage conditions and is typically handled as a neat liquid or solid, depending on purity. Its well-defined molecular structure ensures consistent performance in synthetic applications.

Methyl 2-methoxy-4,6-dimethylbenzoate structure

110382-80-4 structure

Product Name:Methyl 2-methoxy-4,6-dimethylbenzoate

CAS No:110382-80-4

MF:C₁₁H₁₄O₃

MW:194.227063655853

CID:1197965

PubChem ID:378875

Update Time:2025-10-22

Methyl 2-methoxy-4,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-methoxy-4,6-dimethylbenzoate
- ZINC01638559
- 2-Methoxy-4,6-dimethyl-benzoesaeure-methylester
- CTK0D4830
- AKOS004907001
- 2-methoxy-4,6-dimethyl-benzoic acid methyl ester
- ACMC-20blak
- NSC662268
- AC1L8DV4
- Benzoic acid, 2-methoxy-4,6-dimethyl-, methyl ester
- AC1Q5Z2D
- ZINC01638559; 2-Methoxy-4,6-dimethyl-benzoesaeure-methylester; CTK0D4830; AKOS004907001; 2-methoxy-4,6-dimethyl-benzoic acid methyl ester; ACMC-20blak; NSC662268; AC1L8DV4; Benzoic acid, 2-methoxy-4,6-dimethyl-, methyl ester; AC1Q5Z2D;
- DTXSID40327506
- 110382-80-4
- NSC-662268
- methyl 2-methoxy-4,6-dimethyl-benzoate
- Methyl-2-methoxy-4,6-dimethylbenzoate
- Inchi： 1S/C11H14O3/c1-7-5-8(2)10(11(12)14-4)9(6-7)13-3/h5-6H,1-4H3
- InChI Key： CRNPNQCJICIULS-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(C)=CC(C)=C1C(=O)OC

Computed Properties

Exact Mass: 194.094294304g/mol
Monoisotopic Mass: 194.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 35.5Å²

Methyl 2-methoxy-4,6-dimethylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015015308-250mg	Methyl 2,4-dimethyl-6-methoxybenzoate	110382-80-4	97%	250mg	$484.80	2023-09-04
Alichem	A015015308-500mg	Methyl 2,4-dimethyl-6-methoxybenzoate	110382-80-4	97%	500mg	$839.45	2023-09-04
Alichem	A015015308-1g	Methyl 2,4-dimethyl-6-methoxybenzoate	110382-80-4	97%	1g	$1564.50	2023-09-04